Cas no 4105-39-9 (2-Methylthioadenosine)

2-Methylthioadenosine (MTA) is a naturally occurring nucleoside derivative formed via the polyamine biosynthesis pathway. It serves as a key intermediate in cellular metabolism and exhibits regulatory roles in biochemical processes, including methylation reactions and purine salvage pathways. MTA is particularly valuable in research applications due to its involvement in studying enzymatic mechanisms, such as those of methylthioadenosine phosphorylase (MTAP), and its potential implications in cancer and immune modulation. Its high purity and stability make it suitable for analytical standards and in vitro studies. Researchers utilize MTA to explore metabolic pathways, signal transduction, and therapeutic targets, underscoring its significance in biochemical and pharmacological investigations.

2-Methylthioadenosine structure

Product Name:2-Methylthioadenosine

CAS No:4105-39-9

MF:C₁₁H₁₅N₅O₄S

MW:313.332900285721

CID:926521

PubChem ID:235484

Update Time:2025-06-06

2-Methylthioadenosine Chemical and Physical Properties

Names and Identifiers

- 2- METHYLTHIOADENOSINE ( 2-MES-ADO )
- 2-(6-amino-2-methylsulfanylpurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
- 2-methylthioadenosine
- 2-(Methylthio)adenosine
- 2',3'-O-methoxymethylidene-2-(methylsulfanyl)adenosine
- 2-MeS-adenosine
- S-methyl-2-thio-isoguanosine
- NSC 36900
- (2R,3R,4S,5R)-2-(6-amino-2-methylsulfanylpurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
- Adenosine, 2-(methylthio)-
- CHEMBL1651381
- 4105-39-9
- (2R,3R,4S,5R)-2-(6-Amino-2-methylsulfanyl-purin-9-yl)-5-hydroxymethyl-tetrahydro-furan-3,4-diol
- 2-Methylthioadenosine; LC-tDDA; CE10
- (2R,3R,4S,5R)-2-[6-amino-2-(methylsulfanyl)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
- PD016797
- Adenosine, 2-MeS-
- 2-methylthioade-nosine
- (2R,3R,4S,5R)-2-(6-amino-2-(methylthio)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
- BDBM50335292
- SCHEMBL2461484
- 2-Methylthioadenosine
- Inchi： 1S/C11H15N5O4S/c1-21-11-14-8(12)5-9(15-11)16(3-13-5)10-7(19)6(18)4(2-17)20-10/h3-4,6-7,10,17-19H,2H2,1H3,(H2,12,14,15)
- InChI Key： AJNDEAZTAFKOOO-UHFFFAOYSA-N
- SMILES： S(C)C1N=C(C2=C(N=1)N(C=N2)C1C(C(C(CO)O1)O)O)N

Computed Properties

Exact Mass: 313.08465
Monoisotopic Mass: 313.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 381
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _0.2
Topological Polar Surface Area: 165Å²

Experimental Properties

Density: 1.98±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 225 ºC
Boiling Point: 747.6°C at 760 mmHg
Flash Point: 406°C
Refractive Index: 1.878
Solubility: Slightly soluble (2 g/l) (25 º C),
PSA: 139.54
LogP: -0.67690

2-Methylthioadenosine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM263870-100mg	(2R,3R,4S,5R)-2-(6-Amino-2-(methylthio)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol	4105-39-9	97%	100mg	$***	2023-03-29
TRC	M211450-1mg	2-Methylthioadenosine	4105-39-9		1mg	$230.00	2023-05-18
TRC	M211450-2.5mg	2-Methylthioadenosine	4105-39-9		2.5mg	$345.00	2023-05-18
TRC	M211450-5mg	2-Methylthioadenosine	4105-39-9		5mg	$752.00	2023-05-18
TRC	M211450-10mg	2-Methylthioadenosine	4105-39-9		10mg	$431.00	2023-05-18
TRC	M211450-25mg	2-Methylthioadenosine	4105-39-9		25mg	$ 800.00	2023-09-07
A2B Chem LLC	AF60396-1mg	2-methylthioadenosine	4105-39-9		1mg	$162.00	2024-04-20
A2B Chem LLC	AF60396-2mg	2-methylthioadenosine	4105-39-9		2mg	$227.00	2024-04-20
A2B Chem LLC	AF60396-5mg	2-methylthioadenosine	4105-39-9		5mg	$374.00	2024-04-20
A2B Chem LLC	AF60396-10mg	2-methylthioadenosine	4105-39-9		10mg	$580.00	2024-04-20